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Compound of Interest

Compound Name: Xylenolorange

Cat. No.: B1583305

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of the essential safety precautions and handling
procedures for Xylenol orange powder. Adherence to these guidelines is crucial for ensuring a
safe laboratory environment and minimizing risks associated with the handling of this chemical.

Hazard Identification and Classification

Xylenol orange, in its powder form, is primarily classified as causing eye irritation.[1][2] While
some safety data sheets (SDS) for the pure substance do not classify it as hazardous under
normal conditions, it is important to note that the fine powder may form combustible dust
concentrations in the air.[3]

GHS Classification:
e Eye Irritation: Category 2B, H320 (Causes eye irritation)[1][2]
o Combustible Dust: May form combustible dust concentrations in air[3]

Precautionary statements associated with its handling include washing thoroughly after
handling and seeking medical attention if eye irritation persists.[1][2]

Chemical and Physical Properties
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Understanding the physical and chemical properties of Xylenol orange is fundamental to its

safe handling and storage.

Property

Value

Reference

Appearance

Brown-purple to dark red

crystalline powder

[415]1(6]

Molecular Formula

Cs1H28N2Na4013S

(Tetrasodium Salt)

[7](8]

760.58 g/mol (Tetrasodium

Molecular Weight Salt) [5][8]
Melting Point ~210°C (decomposes) [41051[7]
Solubility Soluble in water [51[7]
Stability Stable under normal conditions )

of use and storage.

Incompatibilities

Strong acids and oxidizing

agents.

[1](2]

Hazardous Decomposition

Under fire conditions, may
produce carbon monoxide,
carbon dioxide, sulfur oxides,

and nitrogen oxides.

[4]

Personal Protective Equipment (PPE)

The selection and use of appropriate PPE are critical to minimize exposure to Xylenol orange

powder. The following diagram outlines the decision-making process for PPE selection.
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Risk Assessmen it Required PPE

Respiratory Protection: [ —

X NIOSH-approved N95
Yes

Start: Handling
Xylenol Orange Powder

Click to download full resolution via product page
Caption: PPE selection workflow for handling Xylenol orange powder.

Handling and Storage Procedures

Proper handling and storage are essential to maintain the stability of Xylenol orange and
prevent accidents.

Handling:

e Ensure adequate ventilation in the work area to minimize dust concentrations.[9] A system of
local and/or general exhaust is recommended.[4]

e Avoid inhalation of dust.

e Avoid contact with skin and eyes.

e Wash hands thoroughly after handling.[1]

o Keep away from incompatible materials such as strong acids and oxidizing agents.[1][2]
Storage:

o Store in a cool, dry, and well-ventilated area.[4]

o Keep containers tightly closed to prevent moisture absorption and contamination.[4]
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» Protect against physical damage.[4]

o Store away from foodstuffs.[1]

First Aid Measures

In the event of exposure, immediate and appropriate first aid is crucial.

Exposure Route First Aid Protocol Reference

Immediately flush eyes with
plenty of water for at least 15
minutes, lifting lower and
Eye Contact upper eyelids occasmna.lly. [4] (1]
Remove contact lenses if
present and easy to do.[1] If
eye irritation persists, get

medical advice/attention.[1]

Remove any contaminated
clothing. Wash skin with soap
_ or mild detergent and water for
Skin Contact _ _ [1][4]
at least 15 minutes.[4] If skin
irritation occurs, consult a

doctor.[1]

Remove to fresh air. If not
breathing, give artificial

Inhalation respiration. If breathing is [4]
difficult, give oxygen. Call a

physician.[4]

Rinse mouth with water. Do
Ingestion NOT induce vomiting.[1] Get [1]

medical attention.[1]

Accidental Release and Spill Management
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A clear and efficient response to spills is necessary to contain the material and prevent further
exposure. The following workflow outlines the steps for managing a Xylenol orange powder
spill.
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Initial Response

Spill of Xylenol
Orange Powder Occurs

Evacuate unnecessary
personnel

A4

Ensure adequate
ventilation

A4

Wear appropriate PPE
(See PPE Workflow)

Containmer;; & Cleanup

Prevent further dispersal
of dust

A

Clean up spill using
vacuuming or wet sweeping

A\

for disposal

Final Steps

Decontaminate the spill area

Dispose of waste according
to regulations

Collect spilled material in a
suitable, closed container

|
|
)
|

Click to download full resolution via product page

Caption: Workflow for managing a chemical spill of Xylenol orange powder.
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Disposal Considerations

Waste disposal must be conducted in accordance with all federal, state, and local regulations.

o Unused Material: Dispose of container and unused contents in accordance with official
regulations.[4] It is recommended to offer surplus and non-recyclable solutions to a licensed
disposal company.

o Contaminated Materials: Items contaminated with Xylenol orange powder should be treated
as hazardous waste and disposed of accordingly.

e General Guidance:
o Do not dispose of chemical waste down the drain.

o Keep waste containers properly labeled with the full chemical name and associated
hazards.

o Ensure waste containers are kept closed except when adding waste.

o Do not mix with other waste materials.

Toxicological and Ecological Information

Toxicological Information:

o Acute Toxicity: Specific LD50/LC50 data for Xylenol orange is not widely available in the
reviewed safety data sheets.[4] Many sources state that it is not classified as acutely toxic.
[10]

e Primary Irritant Effect: Causes eye irritation.[1][2] Skin irritation is also possible.[11]

» Carcinogenicity: No component of this product at levels greater than or equal to 0.1% is
identified as a carcinogen by IARC, NTP, or OSHA.

Ecological Information:

o Detailed information on the environmental fate and effects of Xylenol orange is limited.
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e Itis advised not to allow the undiluted product or large quantities of it to reach ground water,
water courses, or sewage systems.[1][8]

This technical guide is intended to provide comprehensive safety information for the handling of
Xylenol orange powder. It is imperative that all users familiarize themselves with this
information and the relevant Safety Data Sheets before working with this chemical. Always
prioritize safety and adhere to established laboratory protocols.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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